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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides critical safety and logistical information for the
proper use of 2-Bromopyridine (CAS No. 109-04-6), a common intermediate in the
pharmaceutical industry. Adherence to these guidelines is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Classification:

2-Bromopyridine is a hazardous substance that poses significant health risks. It is classified
as a flammable liquid and is toxic if it comes into contact with skin, is swallowed, or is inhaled.
[L][2][3][4][5][6] It can cause serious eye and skin irritation and may also lead to respiratory
irritation.[1][2][3][4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromopyridine, essential for risk
assessment and safe handling procedures.
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Property Value Reference
CAS Number 109-04-6 [2][4]
Molecular Formula C5H4BrN [1]12]
Molecular Weight 158.00 g/mol [2]
Appearance C.:Ieér, slight brown to dark red C1A1[6]
liquid
Boiling Point 192 -194 °C [2]
Flash Point 54 °C (129.2 °F) - 130 °F [21[41[7]
Density 1.657 g/cm3 at 25 °C [2]
LD50 Oral (Rat) 92 mg/kg [2]
LD50 Dermal (Rabbit) 82 mg/kg [2]

Operational Plan: Step-by-Step Handling
Procedures

A meticulous approach is required when working with 2-Bromopyridine. The following
experimental protocol outlines the necessary steps for safe handling.

1. Engineering Controls:

Always handle 2-Bromopyridine in a certified chemical fume hood to minimize inhalation
exposure.[7][8]

Ensure an eyewash station and safety shower are readily accessible and in close proximity
to the work area.[8]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[1][8]
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Skin Protection:

o Gloves: Wear appropriate protective gloves, such as Butyl rubber or Viton®, to prevent
skin contact.[1][8]

o Lab Coat: A chemical-resistant lab coat must be worn and fully buttoned.[8]

o Clothing: Wear protective clothing to prevent any skin exposure. Boots may also be
necessary.[1][8]

Respiratory Protection: If working outside of a fume hood or in case of inadequate
ventilation, use a NIOSH/MSHA-approved respirator.[1][6][8]

. Handling Procedures:

Avoid all personal contact, including inhalation and contact with skin and eyes.[2][8]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[31[]
Keep the container tightly closed when not in use.[1][2][3]
Do not eat, drink, or smoke in the handling area.[1][2][3]

Ground and bond containers when transferring the material.[1][4][9]

. Storage:

Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][2][3][9][10]
Keep the container tightly closed and store in the original container.[1][2][3][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
acid chlorides.[7][8][9]

The storage area should be locked up or accessible only to authorized personnel.[2][5][10]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Move the victim to fresh air immediately.[1][2][3]
[4] If breathing is difficult, give oxygen.[3][4] If
Inhalation not breathing, give artificial respiration, but do
not use mouth-to-mouth resuscitation.[1][3]
Seek immediate medical attention.[1][2][3][4]

Immediately remove all contaminated clothing.
[1][3] Flush the skin with plenty of soap and
water for at least 15 minutes.[2][3][4][11] Seek
immediate medical attention.[1][2][3][4]

Skin Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[1][2][3][4][11] Remove
contact lenses if present and easy to do so.[1][3]
Seek medical attention.[1][2][3][4]

Do NOT induce vomiting.[2][4] If the victim is
conscious and alert, rinse their mouth with water
) and give 2-4 cupfuls of milk or water.[2][3][4]
Ingestion _ _
Never give anything by mouth to an
unconscious person.[2][3][4] Immediately call a

POISON CENTER or doctor.[1][2][3]

Disposal Plan

Proper disposal of 2-Bromopyridine and its containers is crucial to prevent environmental
contamination and ensure safety.

1. Waste Collection:

o Collect waste 2-Bromopyridine and any contaminated materials (e.g., absorbent pads,
gloves) in a suitable, labeled, and closed container.[1][3]

2. Disposal Procedure:
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» Dispose of the chemical waste in accordance with local, regional, and national hazardous
waste regulations.[1][5][7]

e Do not mix with other waste.[5]
» Handle uncleaned containers as you would the product itself.[5]
e Do not allow the product to enter drains or watercourses.[1][5][7]

Emergency Spill Response Workflow

In the event of a spill, a clear and immediate response is necessary to mitigate the hazards.
The following diagram outlines the logical workflow for handling a 2-Bromopyridine spill.
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2-Bromopyridine Spill Response Workflow
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Click to download full resolution via product page

2-Bromopyridine Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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